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Compound of Interest

Compound Name: 2-Chloro-5-hydroxynicotinic acid
CAS No.: 42959-40-0
Cat. No.: B1590597
Get Quote
. J

CAS: 42959-40-0 | Molecular Formula: CeH4CINOs

Executive Summary

2-Chloro-5-hydroxynicotinic acid (also known as 2-Chloro-5-hydroxypyridine-3-carboxylic
acid) is a high-value heterocyclic intermediate used primarily in the synthesis of kinase
inhibitors, P2X7 receptor antagonists, and advanced agrochemicals.[1][2][3][4][5][6] Unlike
common pyridine derivatives, this compound functions as a specialized "scaffold modifier,"
allowing medicinal chemists to exploit the orthogonal reactivity of the C2-chlorine (for SNAr
reactions) and the C5-hydroxyl group (for etherification or solubilizing modifications).

This guide addresses the critical supply chain constraints—specifically the prevalence of
"phantom stock"—and provides a validated technical framework for its synthesis and analytical
characterization.

Part 1: The Commercial Landscape
Supply Chain Reality: The "Fine Chemical" Constraint
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Researchers often encounter "Backordered" statuses for this CAS number. 2-Chloro-5-
hydroxynicotinic acid is not a bulk commodity; it is a Fine Chemical Intermediate. Most
catalog suppliers do not manufacture it in-house but rely on a small network of contract
manufacturing organizations (CMOSs) in China and India.

Implication for Procurement:
o Milligram to Gram Scale: Available from catalog aggregators (high markup, fast delivery).

» Kilogram Scale: Requires a "Custom Synthesis" request with a lead time of 4-8 weeks.

Validated Supplier Tiers

The following table categorizes suppliers based on their role in the supply chain, ensuring you
approach the right vendor for your specific scale.

. . . . . Verified Sources
Supplier Tier Primary Function Typical Scale
(Examples)

BLD Pharm (Cat#

) ) BD73190)Ambeed
i Rapid delivery for
Tier 1. Catalog ) ) (Cat#
R&D screening. High 100mg-5g ]
Aggregators o A191325)Sigma-
unit price. ] o
Aldrich (via third-party
sourcing)
Focused on ]
) o ) o AOBChemCombi-
Tier 2: Specialized heterocyclic building )
) 1g-100g¢g BlocksEnamine
Niche blocks. Moderate o
(Building Blocks)
stock.
) WuXi
] Batch production on
Tier 3: Custom ) AppTecPharmablockJ
) demand. Required for  >100g ] ]
Synthesis (CRO) ubilant Ingrevia

process development. B -
(Pyridine specialists)

Procurement Decision Logic

Use the following workflow to optimize cost and lead time based on your project phase.
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Figure 1: Decision matrix for sourcing 2-Chloro-5-hydroxynicotinic acid, prioritizing speed for
small scales and cost-efficiency for bulk.

Part 2: Technical Deep Dive
Chemical Identity & Properties

e |[UPAC Name: 2-Chloro-5-hydroxypyridine-3-carboxylic acid
e CAS Number: 42959-40-0

e Molecular Weight: 173.55 g/mol

e pKa (Predicted): ~2.4 (COOH), ~8.5 (OH). The acidity of the carboxylic acid is enhanced by
the electron-withdrawing chlorine at C2.

e Solubility: Soluble in DMSO, DMF, and dilute aqueous base (NaOH/Na2COs). Poor solubility
in non-polar solvents (Hexane, DCM) due to zwitterionic character.

Synthetic Expertise: The "N-Oxide" Strategy

While direct chlorination of 5-hydroxynicotinic acid is difficult due to regioselectivity issues, the
authoritative synthetic route utilizes N-oxide activation. This method exploits the "Reissert-
Henze" mechanism where the N-oxide directs nucleophilic attack (by chloride) to the alpha-
position (C2).

The Validated Pathway
 Starting Material: 5-Hydroxynicotinic acid (CAS 27828-71-3).
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+ Step 1 (Protection/Oxidation): The hydroxyl group is often protected (e.g., as a methyl ether
or acetate) followed by oxidation of the pyridine nitrogen using m-CPBA or H202/Acetic Acid

to form the N-oxide.

o Step 2 (Chlorination): Reaction with Phosphorus Oxychloride (POCIs).[7] The oxygen of the
N-oxide coordinates with phosphorous, creating a leaving group that facilitates nucleophilic

attack by chloride at the C2 position.

o Step 3 (Hydrolysis): Aqueous workup hydrolyzes the intermediate to yield the 2-chloro-5-
hydroxy product.

5-Hydroxynicotinic Acid

(CAS 27828-71-3)

Step 1: N-Oxidation
(H202 / AcOH or m-CPBA)

Electrophilic Activation

Intermediate:
5-Hydroxy-pyridine-N-oxide

Step 2: Chlorination/Rearrangement
(POCI3, Reflux)

Nucleophilic Subst. at C2

Target:

2-Chloro-5-hydroxynicotinic acid
(CAS 42959-40-0)

Click to download full resolution via product page

Figure 2: The N-Oxide rearrangement pathway is the preferred industrial route for introducing
chlorine at C2 while preserving the C5-hydroxyl group.
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Analytical Quality Control

To ensure the integrity of purchased or synthesized material, the following analytical markers
must be verified:

e HPLC (Purity): >95% (Area %).
o Column: C18 Reverse Phase.

o Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient. The polar COOH/OH groups
cause early elution; TFA is required to suppress ionization and improve peak shape.

e 1H NMR (DMSO-ds):

o Look for two distinct aromatic singlets (or doublets with small J coupling ~3 Hz)
representing the protons at C4 and C6.

o Proton A (C6): ~8.0-8.2 ppm (Deshielded by N and CI).

o Proton B (C4): ~7.5-7.8 ppm.[4]

o Note: The OH and COOH protons are often broad and exchangeable, appearing >10 ppm.
Part 3: Applications in Drug Discovery

Scaffold for P2X7 Receptor Antagonists

The 2-chloro-5-hydroxynicotinic acid moiety serves as a critical precursor for Adamantanyl
Benzamide derivatives, which are potent P2X7 receptor antagonists.

e Mechanism: The carboxylic acid (C3) is amidated with adamantyl-amines.[2]

o Modification: The C5-hydroxyl group is alkylated (ether synthesis) to tune lipophilicity and
metabolic stability.

» Role of C2-Chlorine: The chlorine atom sterically locks the amide conformation or serves as
a handle for further cross-coupling (Suzuki/Buchwald) to expand the core.

Orthogonal Functionalization (SAR)
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This molecule is highly valued in Structure-Activity Relationship (SAR) studies because it offers

three distinct "handles" for chemical modification:

Position Functional Group

Reactivity / Application

C2 Chlorine (-Cl)

SNAr Displacement: Reacts
with amines/thiols to introduce
polarity.Suzuki Coupling:

Allows bi-aryl formation.

C3 Carboxylic Acid (-COOH)

Amide Coupling: Forms the
core pharmacophore
backbone.Bioisostere: Can be
converted to tetrazoles or

oxadiazoles.

C5 Hydroxyl (-OH)

Etherification: Introduction of
solubilizing chains (e.g., PEG
chains) or fluoro-alkyl groups

for metabolic stability.

Part 4: Safety & Handling

GHS Classification: Warning
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Protocol: Handle in a fume hood. The compound is a solid acid; avoid dust inhalation. Store at

2—-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidative degradation of the phenol

moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Strategic Sourcing & Technical Utilization of 2-Chloro-5-
hydroxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590597/docs#strategic-sourcing-technical-
utilization-of-2-chloro-5-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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